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Compound of Interest

N-(m-PEG4)-N'-(amino-PEG3)-
Cy5

cat. No.: B1193257

Compound Name:

Technical Guide: N-(m-PEG4)-N'-(amino-PEG3)-
Cy5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,
experimental applications, and relevant protocols for N-(m-PEG4)-N'-(amino-PEG3)-Cy5, a
fluorescent labeling reagent. This molecule is particularly valuable in biological research and
drug development for its utility in conjugating to biomolecules and subsequent use in imaging
and tracking studies.

Core Compound Specifications

N-(m-PEG4)-N'-(amino-PEG3)-Cy5 is a near-infrared fluorescent dye featuring a terminal
primary amine group. This amine provides a reactive handle for conjugation to various
functional groups on target biomolecules. The molecule incorporates polyethylene glycol (PEG)
spacers, which enhance its solubility in aqueous media and can reduce non-specific binding
and immunogenicity in biological systems.

The key quantitative data for N-(m-PEG4)-N'-(amino-PEG3)-Cy5 are summarized in the table
below for easy reference.
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Property Value Reference
CAS Number 2107272-96-6 [1]
Molecular Weight 756.4 g/mol [1]
Molecular Formula Ca2H62CIN3O7 [2]
Excitation Maximum (Aex) 649 nm [1]
Emission Maximum (Aem) 667 nm [1]
Extinction Coefficient 163,000 cm~iM—1 [1]
Purity Typically 297% [1]
Solubility Water, DMSO, DMF, DCM [1]
Storage Conditions -20°C, protected from light [1]

Experimental Protocols

The primary application of N-(m-PEG4)-N'-(amino-PEG3)-Cys5 is the fluorescent labeling of
biomolecules. The terminal primary amine allows for its conjugation to molecules containing
amine-reactive functional groups, such as N-hydroxysuccinimide (NHS) esters or
isothiocyanates. Below is a detailed protocol for the conjugation of this dye to a protein
containing an NHS ester.

Protein Labeling via NHS Ester Chemistry

This protocol outlines the steps for conjugating the amine-functionalized Cy5 dye to a protein
that has been activated with an NHS ester.

Materials:
¢ N-(m-PEG4)-N'-(amino-PEG3)-Cy5
o Protein of interest with an activated NHS ester group

* Amine-free buffer (e.g., 100 mM sodium bicarbonate buffer, pH 8.0-9.0)
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e Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
¢ Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

o Desalting column or dialysis equipment for purification

Procedure:

» Protein Preparation: Dissolve the protein of interest in an amine-free buffer at a
concentration of 1-10 mg/mL. The slightly alkaline pH is crucial for ensuring the primary
amine of the dye is deprotonated and reactive.

e Dye Preparation: Immediately before use, dissolve N-(m-PEG4)-N'-(amino-PEG3)-Cy5 in
anhydrous DMF or DMSO to a concentration of 10-20 mM.

o Labeling Reaction: Add a 10-20 fold molar excess of the dissolved Cy5 dye solution to the
protein solution.

 Incubation: Incubate the reaction mixture for 1 hour at room temperature, ensuring it is
protected from light to prevent photobleaching of the Cy5 dye.

e Quenching: Stop the reaction by adding a quenching buffer to a final concentration of 50-100
mM. Incubate for an additional 15 minutes at room temperature. This step ensures that any
unreacted NHS esters on the protein are capped.

 Purification: Remove the unreacted Cy5 dye and byproducts using a desalting column or by
dialysis against a suitable buffer (e.g., PBS).

o Characterization: Determine the degree of labeling by measuring the absorbance of the
purified conjugate at 280 nm (for the protein) and ~649 nm (for the Cy5 dye).

Visualized Workflows and Pathways

To further illustrate the utility of N-(m-PEG4)-N'-(amino-PEG3)-Cy5, the following diagrams,
generated using Graphviz, depict a typical experimental workflow and a relevant signaling
pathway.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1193257?utm_src=pdf-body
https://www.benchchem.com/product/b1193257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bioconjugation Workflow

This diagram illustrates the logical steps involved in conjugating the amine-functionalized Cy5
dye to a target protein for subsequent use in downstream applications.
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Caption: Workflow for labeling a target protein with N-(m-PEG4)-N'-(amino-PEG3)-Cy5.

Ligand-Receptor Internalization Pathway

Fluorescently labeled ligands are instrumental in studying receptor-mediated endocytosis and
intracellular trafficking. This diagram shows a simplified signaling pathway where a ligand,
labeled with our Cy5 dye, binds to a cell surface receptor and is subsequently internalized.
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Caption: A simplified pathway of ligand-receptor internalization and trafficking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193257#n-m-peg4-n-amino-peg3-cy5-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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